Cas no 827319-21-1 (2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)-)

2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)- structure
827319-21-1 structure
Product name:2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)-
CAS No:827319-21-1
MF:C21H18O
MW:286.36702
CID:684901
PubChem ID:71417557

2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)-
    • 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)prop-2-yn-1-one
    • DTXSID10836892
    • 827319-21-1
    • Inchi: InChI=1S/C21H18O/c1-6-18-7-9-19(10-8-18)11-12-20(22)21-16(4)14(2)13-15(3)17(21)5/h1,7-10,13H,2-5H3
    • InChI Key: RZPKGWATSDPOAM-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=C1C)C(=O)C#CC2=CC=C(C=C2)C#C)C)C

Computed Properties

  • Exact Mass: 286.135765193g/mol
  • Monoisotopic Mass: 286.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 17.1Ų

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